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Compound of Interest

Compound Name:
Butyltrimethylammonium

bis(trifluoromethylsulfonyl)imide

CAS No.: 258273-75-5

Cat. No.: B1338157 Get Quote

Executive Summary
This guide details the synthesis, characterization, and application of

Butyltrimethylammonium bis(trifluoromethylsulfonyl)imide ([BTM][TFSI]), also known as

[N

][TFSI], in Carbon Capture, Utilization, and Storage (CCUS) workflows.

While imidazolium-based ionic liquids (e.g., [BMIM][TFSI]) are common, [BTM][TFSI] offers

distinct advantages for industrial scaling:

Enhanced Stability: The quaternary ammonium cation lacks the acidic C2-proton found in

imidazoliums, providing superior electrochemical and chemical stability against base

degradation.

Fluorine-Mediated Affinity: The [TFSI] anion contains six fluorine atoms, creating a Lewis-

base rich environment that thermodynamically favors CO

(Lewis acid) solvation via physical absorption.

Tunable Viscosity: Although slightly more viscous than imidazoliums, [BTM][TFSI] exhibits a

temperature-dependent viscosity profile ideal for Supported Ionic Liquid Membranes

(SILMs).
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Part 1: Material Characterization & Thermodynamics
Why [BTM][TFSI]?
The separation mechanism relies on the Solution-Diffusion Model. [BTM][TFSI] acts as a

physical solvent where CO

solubility is governed by Henry's Law.

Anion Role ([TFSI]

): The delocalized charge on the imide nitrogen and the electron-withdrawing CF

groups reduce ion pairing strength, lowering the melting point (making it a Room
Temperature Ionic Liquid, RTIL). The fluorine atoms interact with the quadrupole moment of
CO

.

Cation Role ([BTM]

): The butyl chain increases free volume within the liquid structure, providing "pockets" for
gas entrapment.

Key Physicochemical Properties[1][2][3][4]
Molecular Weight: 396.37 g/mol [1]

Appearance: Colorless to pale yellow liquid

Water Content: Hygroscopic (Must be < 500 ppm for accurate gas solubility data).

Thermal Stability: Decomposition onset typically > 350°C.

Part 2: Synthesis & Purification Protocol
Objective: Synthesize high-purity [BTM][TFSI] via anion metathesis, ensuring halide content is

< 10 ppm to prevent corrosion in capture systems.

Reagents

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.sigmaaldrich.com/CL/es/product/aldrich/713007
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Butyltrimethylammonium bromide ([BTM]Br), >98%

Lithium bis(trifluoromethylsulfonyl)imide (Li[TFSI]), >99%

Deionized Water (18.2 MΩ·cm)

Dichloromethane (DCM)

Silver Nitrate (AgNO

) solution (0.1 M)

Workflow Diagram
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Figure 1: Anion metathesis workflow for [BTM][TFSI] synthesis. Note the iterative washing cycle

critical for halide removal.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1338157?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Procedure
Dissolution: Dissolve equimolar amounts of [BTM]Br and Li[TFSI] in separate minimal

volumes of deionized water.

Metathesis: Slowly add the Li[TFSI] solution to the [BTM]Br solution under vigorous stirring.

The mixture will become turbid as the hydrophobic [BTM][TFSI] separates. Stir for 24 hours

at room temperature.

Extraction: Add Dichloromethane (DCM) to dissolve the IL phase (bottom layer). Use a

separatory funnel to discard the aqueous top layer (containing LiBr).

Washing (Crucial): Wash the DCM/IL layer with deionized water (1:1 volume ratio). Shake

vigorously and separate.

Validation: Test the wash water with a drop of AgNO

. If a white precipitate (AgBr) forms, repeat step 4. Do not proceed until the wash water
remains clear.

Solvent Removal: Remove DCM using a rotary evaporator.

Drying: Dry the resulting viscous liquid under high vacuum (< 1 Pa) at 60°C for at least 48

hours to remove trace water. Verify water content via Karl Fischer titration (< 500 ppm).[1]

Part 3: CO2 Solubility Measurement (Isochoric
Saturation)
Objective: Determine Henry's Law Constant (

) to quantify capture capacity.

Experimental Setup
Use a high-pressure equilibrium cell (stainless steel) equipped with a magnetic suspension

balance or pressure transducer.

Protocol
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Degassing: Load ~2 mL of [BTM][TFSI] into the cell. Apply vacuum and heat (70°C) for 4

hours in situ to remove any gases absorbed during transfer.

Temperature Control: Set the cell to the target isotherm (e.g., 303.15 K). Allow 1 hour for

thermal equilibrium.

Gas Injection: Inject CO

from a reservoir to a specific initial pressure (

).

Equilibration: Monitor pressure decay. As CO

dissolves into the IL, pressure drops.[2] Equilibrium is reached when pressure (

) is stable for >30 mins.

Calculation: Calculate the moles of CO

absorbed (

) using the pressure drop and the ideal gas law (or Peng-Robinson EOS for high pressures).

Henry's Constant (

) Calculation:

Where

is fugacity and

is the mole fraction of CO

in the liquid.

Part 4: Supported Ionic Liquid Membrane (SILM)
Fabrication
Objective: Create a stable membrane for CO
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/N

separation.

Materials
Support: Hydrophobic PVDF or PTFE porous membrane (pore size 0.22 µm).

Ionic Liquid: Degassed [BTM][TFSI].

Fabrication Workflow (Vacuum Impregnation)

Degas IL
(Vacuum/Heat)

Immerse Support
in IL Chamber

Apply Vacuum
(Remove air from pores)

Restore Pressure
(N2 pushes IL into pores) Wipe Excess IL

Click to download full resolution via product page

Figure 2: Vacuum impregnation method for SILM fabrication.[3] Capillary forces retain the IL

within the pores.

Permeation Testing (Time-Lag Method)
Mount the SILM in a stainless steel permeation cell.

Evacuate both upstream (feed) and downstream (permeate) sides.

Introduce CO

to the upstream side at constant pressure (e.g., 2 bar).

Record the pressure rise on the downstream side over time.

Selectivity (

): Repeat for N

. The ideal selectivity is the ratio of permeabilities:

Part 5: Data Summary & Expectations
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Researchers should expect the following performance metrics for [BTM][TFSI] at 298 K.

Parameter
Typical Value /
Range

Unit Note

Density 1.40 - 1.42 g/cm High density aids in

volume efficiency.

Viscosity 80 - 120 mPa·s

Higher than [BMIM]

[TFSI] (52 mPa·s);

affects mass transfer

rate.

CO

Solubility (

)

0.03 - 0.04 mole fraction
At 1 bar partial

pressure.

Henry's Constant (

)
3.0 - 3.5 MPa

Lower

indicates higher

solubility.

CO

/N

Selectivity

30 - 40 -

Competitive with

polymeric

membranes.

Troubleshooting Note: If viscosity is >150 mPa·s at 25°C, the sample is likely wet or contains

residual halide salts. Re-dry and re-wash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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